Cas no 870812-29-6 (N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester)

• Product Name: N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester
• CAS No: 870812-29-6
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD16251359
• CID: 992233
• PubChem ID: 59186705
• Update Time: 2025-10-28

N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropyl]carbamic Acid Phenylmethyl Ester
• benzyl N-[4-(dimethylamino)-1-hydroxy-4-oxobutan-2-yl]carbamate
• N-[(1R)-3-(DIMETHYLAMINO)-1-(HYDROXYMETHYL)-3-OXOPROPYL]CARBAMIC ACID PHENYLMETHYL ESTER,PALE YELLOW OIL
• (R)-benzyl 4-(dimethylamino)-1-hydroxy-4-oxobutan-2-ylcarbamate
• benzyl (1R)-3-(dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamate
• benzyl N-[(2R)-4-(dimethylamino)-1-hydroxy-4-oxobutan-2-yl]carbamate
• F70818
• (R)-benzyl 4-(dimethyl amino)-1-hydroxy-4-oxobutan-2-ylcarbamate
• SCHEMBL10058367
• 870812-29-6
• Carbamic acid, N-[(1R)-3-(dimethylamino)-1-(hydroxymethyl)-3-oxopropyl]-, phenylmethyl ester
• UMQHVEJVBXAPLK-GFCCVEGCSA-N
• DB-320641
• N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester

• MDL： MFCD16251359
• Inchi： 1S/C14H20N2O4/c1-16(2)13(18)8-12(9-17)15-14(19)20-10-11-6-4-3-5-7-11/h3-7,12,17H,8-10H2,1-2H3,(H,15,19)/t12-/m1/s1
• InChI Key： UMQHVEJVBXAPLK-GFCCVEGCSA-N
• SMILES： OC[C@@H](CC(N(C)C)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.14200
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 82.36000
• LogP: 0.95640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester

Comprehensive Overview of N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester (CAS 870812-29-6)

N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester (CAS 870812-29-6) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique stereochemical configuration (1R) and functional groups such as dimethylamino, hydroxymethyl, and carbamic acid phenylmethyl ester, which contribute to its distinct properties. Researchers and industry professionals frequently seek information on its synthesis, applications, and safety profiles, making it a subject of interest in modern scientific discourse.

The compound's structural complexity, particularly the presence of a carbamic acid ester moiety, has drawn attention in drug discovery and development. Its potential as an intermediate in the synthesis of bioactive molecules aligns with current trends in targeted therapy and precision medicine. Recent advancements in AI-driven drug design have further amplified interest in such compounds, as computational models increasingly predict their utility in modulating biological pathways. This intersection of chemistry and technology underscores the importance of CAS 870812-29-6 in contemporary research.

From a synthetic perspective, the dimethylamino and hydroxymethyl groups in N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester offer versatile reactivity, enabling modifications for diverse applications. Laboratories focusing on peptide mimetics or enzyme inhibitors often explore derivatives of this compound. Notably, its chiral center (1R) is critical for studies in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical production. These attributes make it a frequent search term among chemists investigating stereoselective reactions.

In analytical chemistry, CAS 870812-29-6 is characterized by techniques such as HPLC, NMR, and mass spectrometry, which are routinely queried in academic and industrial settings. The compound’s stability under various conditions is another area of inquiry, particularly for researchers optimizing storage protocols or formulation strategies. With growing emphasis on data reproducibility in science, detailed documentation of its physicochemical properties—like solubility and melting point—has become essential, further driving online searches for this compound.

The rise of open-access chemical databases and collaborative research platforms has made information about N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester more accessible. However, challenges remain in interpreting its bioactivity data, a common concern reflected in search queries like "mechanism of action of carbamic acid esters" or "toxicological profiles of dimethylamino derivatives." Addressing these questions requires integrating findings from peer-reviewed studies, which often highlight the compound’s role in signal transduction or metabolic regulation.

Beyond the laboratory, regulatory compliance and intellectual property considerations surrounding CAS 870812-29-6 are frequently discussed. Patent filings and material transfer agreements involving this compound reflect its commercial value, especially in regions with robust biotech innovation ecosystems. This legal dimension adds another layer to its online visibility, as professionals search for "CAS 870812-29-6 supplier" or "licensing opportunities for chiral intermediates."

Looking ahead, the demand for high-purity chiral compounds like N-(1R)-3-(Dimethylamino)-1-(hydroxymethyl)-3-oxopropylcarbamic Acid Phenylmethyl Ester is expected to grow, paralleling advancements in personalized therapeutics and catalysis. Its inclusion in virtual screening libraries and AI-augmented research workflows will likely sustain its relevance. For scientists navigating this evolving landscape, understanding its molecular intricacies and practical applications remains paramount—an endeavor supported by continuous updates in scientific literature and digital knowledge bases.